![molecular formula C10H7NO3 B7903147 7-Hydroxyquinoline-2-carboxylic acid](/img/structure/B7903147.png)
7-Hydroxyquinoline-2-carboxylic acid
Overview
Description
7-Hydroxyquinoline-2-carboxylic acid is a useful research compound. Its molecular formula is C10H7NO3 and its molecular weight is 189.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photolabile Protecting Group : 7-Hydroxyquinoline-2-carboxylic acid derivatives, such as 8-bromo-7-hydroxyquinoline (BHQ), have been synthesized as photolabile protecting groups for carboxylic acids. BHQ shows greater photon quantum efficiency than other esters and is sensitive to multiphoton-induced photolysis, making it useful in biological applications (Fedoryak & Dore, 2002).
Electrochemistry and Spectroelectrochemistry : Studies on the oxidation mechanism of hydroxyquinoline carboxylic acids, including 8-hydroxyquinoline-7-carboxylic acid, reveal that oxidation involves protonation of the nitrogen atom in the heterocycle. This has implications for the electron transfer efficiency of hydroxyquinolines in biological systems (Sokolová et al., 2015).
Excited-State Double Proton Transfer : 7-Hydroxyquinoline-8-carboxylic acid undergoes excited-state intramolecular double proton transfer, resulting in quinolinone-like tautomer emission. This demonstrates an intrinsic proton relay system, which is significant for understanding proton transfer processes in excited states (Tang et al., 2011).
Inhibition of Cellular Respiration : Derivatives of 7-substituted 4-hydroxyquinoline-3-carboxylic acids have been synthesized and evaluated for their ability to inhibit respiration in cellular models, providing insights into their potential as therapeutic agents (Shah & Coats, 1977).
Antioxidative/Prooxidative Effects : The structure and distributive status of 4-hydroxyquinoline derivatives, including 7-chloro-4-hydroxyquinoline, affect their antioxidative or prooxidative impact on free-radical-initiated hemolysis of erythrocytes, indicating potential for drug development (Liu et al., 2002).
Spectroscopic Properties : The absorption and fluorescence spectra of 7-Hydroxyquinoline in various matrices have been studied, providing valuable insights for applications in material sciences and photonics (Zhang et al., 2000).
Properties
IUPAC Name |
7-hydroxyquinoline-2-carboxylic acid | |
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InChI |
InChI=1S/C10H7NO3/c12-7-3-1-6-2-4-8(10(13)14)11-9(6)5-7/h1-5,12H,(H,13,14) | |
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InChI Key |
WKRWEZSDSCUNMX-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC(=CC2=C1C=CC(=N2)C(=O)O)O | |
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Molecular Formula |
C10H7NO3 | |
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Molecular Weight |
189.17 g/mol | |
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